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Compound of Interest

1-(4-Chloro-3-
Compound Name:
hydroxyphenyl)ethanone

CAS No.: 61124-56-9

Cat. No.: B1601679

Get Quote

\ J

Document ID: TSC-REC-61124 | Version: 2.1 | Status: Active Target Molecule: 1-(4-Chloro-3-
hydroxyphenyl)ethanone (CAS: 61124-56-9) Synonyms: 4'-Chloro-3'-hydroxyacetophenone;
3'-Hydroxy-4'-chloroacetophenone.

Executive Summary & Molecule Profile

This guide provides technical protocols for the purification of 1-(4-Chloro-3-
hydroxyphenyl)ethanone, a critical intermediate in the synthesis of kinase inhibitors and
antifungal agents. Users frequently encounter difficulties due to the molecule's phenolic nature
(susceptibility to oxidation) and its tendency to "oil out" rather than crystallize due to isomer
impurities.
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Property Data Technical Note

Verify against CoA to ensure
CAS Number 61124-56-9 _
correct isomer.

Sharp range indicates >98%
Melting Point 103-104 °C purity. Broad range (<100°C)

predicts oiling out.

Phenolic proton is weakly

acidic; avoid basic extraction
pKa ~7.5-8.0 )

during workup to prevent salt

formation.

] "Like dissolves like" applies,
- High: EtOH, MeOH,
Solubility but the hydroxyl group allows
EtOAcLow: Water, Hexane S
for aqueous-organic mixtures.

Solvent Selection Matrix

Based on polarity matching and impurity rejection profiles.
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L . Mechanism of
Solvent System Role Suitability Rating .
Action

Displacement: High
solubility in hot EtOH;

rapid solubility drop
Ethanol / Water (3:1 to

1:1) Primary upon water addition

and cooling. Excellent
for removing inorganic

salts.

Temperature
Differential: High
solubility at boiling
(110°C), low at RT.

Excellent for removing

Toluene Alternative

non-polar "tar" and
over-chlorinated

byproducts.

Anti-Solvent: Useful if
the crude is very wet
or oily. Requires
Ethyl Acetate / o -
Polishing careful addition of
Hexane )
Hexane to avoid
crashing out

amorphous solids.

Standard Operating Procedure (SOP)

Protocol ID: REC-4C3H-01 Objective: Purification of crude material (purity >85%) to crystalline
solid (>98%).

Phase A: Dissolution & Treatment

e Charge: Place crude 1-(4-Chloro-3-hydroxyphenyl)ethanone in a round-bottom flask
equipped with a magnetic stirrer and reflux condenser.
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» Solvent Addition: Add Ethanol (95%) at a ratio of 3 mL per gram of crude.
e Heating: Heat to reflux (approx. 78°C).
o Checkpoint: If solids remain, add Ethanol in 0.5 mL/g increments until fully dissolved.

o Decolorization (Optional but Recommended): If the solution is pink or dark brown (oxidized
phenols), add Activated Charcoal (5 wt%). Reflux for 10 minutes.

o Hot Filtration: Filter the hot solution through a pre-warmed Celite pad to remove charcoal or
mechanical impurities.

Phase B: Crystallization[1]

» Anti-Solvent Addition: While keeping the filtrate near boiling, slowly add Deionized Water
dropwise.

o End Point: Stop adding water the moment a persistent turbidity (cloudiness) appears.
o Re-clarification: Add a few drops of hot Ethanol to just clear the turbidity.

o Controlled Cooling: Remove heat. Allow the flask to cool to room temperature undisturbed
over 2 hours.

o Critical Step: If the temperature drops too fast, the product may oil out. Wrap the flask in a
towel to slow heat loss.

» Final Chilling: Once at room temperature, place in an ice bath (0-4°C) for 1 hour to maximize
yield.

Phase C: Isolation

« Filtration: Collect crystals via vacuum filtration (Buchner funnel).
e Washing: Wash the cake with a cold Ethanol/Water mixture (1:1 ratio, 0°C).

¢ Drying: Dry in a vacuum oven at 40°C for 12 hours. Ensure no solvent smell remains.
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Troubleshooting & FAQs

Direct solutions to common operator issues.

Q1: The product separated as a dark oil at the bottom,
not crystals. Why?

Diagnosis: "Oiling Out."[1] This occurs when the solution reaches the "liquid-liquid phase
separation” boundary before it hits the crystallization boundary. It is common when the melting
point is depressed by impurities (isomers) or the cooling is too rapid. Corrective Action:

Re-heat the mixture until the oil redissolves.

e Seed: Add a tiny crystal of pure product (if available) or scratch the glass wall with a rod at
the air-liquid interface.

e Add Solvent: Add slightly more Ethanol. A more dilute solution favors crystallization over
oiling.

» Slower Cool: Do not use an ice bath. Let it cool to RT overnight.

Q2: My crystals are pink/reddish. Is this a failure?

Diagnosis: Phenol Oxidation. Phenolic moieties oxidize to quinones (which are highly colored)
upon exposure to air/light. Corrective Action:

e Prevention: Perform recrystallization under an inert atmosphere (Nitrogen/Argon).

« Remediation: In the next recrystallization, add a pinch of Sodium Bisulfite or Sodium
Dithionite to the aqueous phase during dissolution. This acts as a reducing agent to bleach
the color.

Q3: The yield is very low (<50%).
Diagnosis: Product is too soluble in the mother liquor. Corrective Action:

» Concentrate the mother liquor (filtrate) by rotary evaporation to half its volume and repeat the
cooling process to harvest a "second crop."”
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+ Note: The second crop is usually less pure and should be analyzed separately.

Logic Workflow (Process Map)

Start: Crude 1-(4-Chloro-3-hydroxyphenyl)ethanone

Dissolve in boiling Ethanol

Is solution Dark/Pink?

Add Activated Charcoal
& Hot Filter

N\

Add warm Water until turbid

'

Cool slowly to RT

State Check:
Crystals or Qil?

Filter & Wash (Cold EtOH/Water) Re-heat + Add Ethanol + Seed

Dry (Vacuum, 40°C)

QC: Melting Point (103-104°C)
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Click to download full resolution via product page

Figure 1: Decision logic for the purification of phenolic acetophenones. Note the loop for
correcting "oiling out" events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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